Cas no 885124-18-5 ((5-Bromo-2-fluorophenyl)(phenyl)methanol)

• Product Name: (5-Bromo-2-fluorophenyl)(phenyl)methanol
• CAS No: 885124-18-5
• MF: C₁₃H₁₀BrFO
• MW: 281.120306491852
• MDL: MFCD12786910
• CID: 1925386
• PubChem ID: 54595143
• Update Time: 2023-11-22

(5-Bromo-2-fluorophenyl)(phenyl)methanol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 5-bromo-2-fluoro-a-phenyl-
• (5-bromo-2-fluorophenyl)(phenyl)methanol
• Benzenemethanol, 5-bromo-2-fluoro-α-phenyl-
• (5-Bromo-2-fluorophenyl)(phenyl)methanol

• MDL： MFCD12786910
• Inchi： 1S/C13H10BrFO/c14-10-6-7-12(15)11(8-10)13(16)9-4-2-1-3-5-9/h1-8,13,16H
• InChI Key： IHUOBAUBJGOIHI-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)(C1C=C(Br)C=CC=1F)O

Computed Properties

• Exact Mass: 279.99
• Monoisotopic Mass: 279.99
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2